Cas no 145-13-1 (Pregnenolone)

Pregnenolone (3 β- Hydroxy-5-pregnen-20-one) is a powerful neurosteroid, which is the main precursor of various steroidal hormones including steroidal ketones Conclusion: pregnenolone is a specific inhibitor of cannabinoid CB1 receptor signaling, which inhibits the effect of tetrahydrocannabinol (THC) mediated by CB1 receptor Pregnenolone protects the brain from marijuana poisoning Pregnenolone is also a trpm3 channel activator and can also weakly activate TRPM1 channels

Pregnenolone structure

Product Name:Pregnenolone

CAS No:145-13-1

Molecular Formula:C₂₁H₃₂O₂

Molecular Weight:316.4776

MDL:MFCD00003628

CID:36543

PubChem ID:8955

Pregnenolone Properties

Names and Identifiers

- Pregnenolone
- DELTA5-PREGNEN-3BETA-OL-20-ONE
- DELTA5-PREGNEN-3B-OL-20-ONE
- DELTA-5-PREGNENE-3B-OL-20-ONE
- DELTA5-PREGNENOLONE
- 1-((3S,8S,9S,10R,13S,14S,17S)-3-HYDROXY-10,13-DIMETHYL-2,3,4,7,8,9,10,11,12,13,14,15,16,17-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL)-ETHANONE
- 3BETA-HYDROXY-5-PREGNEN-20-ONE
- 3BETA-HYDROXYPREGN-5-EN-20-ONE
- 3b-hydroxy-5-pregnen-20-one
- 5-Pregnen-3β-ol-20-one
- PREGNENOLONE(P)
- 3β-Hydroxy-5-pregnen-20-one
- 3β-Hydroxypregn-5-en-20-one
- Arthenolone
- Pregnelone
- Pregnenlolone
- pregnolon
- prenenolone
- prenolon
- Progeserone
- ZK-5553
- 5-Pregnenolone
- 3-Hydroxypregn-5-en-20-one
- [ "3-Hydroxypregn-5-en-20-one" ]
- Pregnenolone 0
- Regnosone
- Pregnetan
- Skinostelon
- Pregneton
- Enelone
- Natolone
- Bina-Skin
- Pregnenolone [INN:BAN]
- Pregnenolonum [INN-Latin]
- Pregnenolona [INN-Spanish]
- Prestwick_859
- Prestwick3_000546
- PREGNENOLONE
- Pregnenolone (JAN/INN)
- Pregn-5-en-20-one, 3.beta.-hydroxy-
- Pregn-5-en-20-one, 3-hydroxy-, (3-beta)-
- CMC_13393
- Pregn-5-en-3b-ol-20-one
- 1-((3S,8S,10R,13S,17S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-ethanone
- 0F6367C4-E1FA-4AEC-9846-7BCC5ADA3417
- 5-Pregnen-3-beta-ol-20-one
- EN300-7388669
- NCGC00255436-01
- HMS1569N13
- PREGNENOLONE [INN]
- Delta5-Pregenen-3beta-ol-20-one
- 1-[(3S,8S,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-hydroxy-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
- 145-13-1
- 5-Pregnen-3.beta.-ol-20-one
- Pregn-5-ene-3beta-ol-20-one
- Prestwick2_000546
- HMS3713N13
- Pregn-5-en-20-one, 3beta-hydroxy-
- NCGC00163125-06
- .DELTA. SUP(5)-PREGNEN-3.BETA.-OL-20-ONE
- Pregnenolonum
- PREGNENOLONE [VANDF]
- Tox21_112011
- NSC 1616
- PREGNENOLONE [WHO-DD]
- (3alpha,8alpha)-3-hydroxypregn-5-en-20-one
- BCP23361
- DTXCID9016541
- EINECS 205-647-4
- Pregnenolona
- DS-7794
- AC-32630
- Pregn-5-en-20-one, 3-hydroxy-, (3beta)-
- Pregnenolone 0.1 mg/ml in Acetonitrile
- SR-05000002128-4
- (3b)-3-hydroxy-Pregn-5-en-20-one
- SR-05000002128
- Pregnenolone (progesterone precursor)
- PREGN-5-EN-20-ONE, 3-(3-CARBOXY-, (3.BETA.)-
- 1-[(3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
- 3-Hydroxy-5-pregnen-20-one
- 3beta-hydroxypregn-5-ene-20-one
- Delta5-Pregnene-3beta-ol-20-one
- 5-Pregnen-3beta-ol-20-one, >=98%
- Pregn-5-en-20-one, 3-hydroxy-, (3.beta.)-
- DB02789
- Q412158
- 5-Pregnen-3b-ol-20-one
- LMST02030088
- C01953
- Prestwick1_000546
- CHEBI:16581
- 73R90F7MQ8
- 3.beta.-Hydroxypregn-5-en-20-one
- SR-05000002128-5
- Pregn-5-en-20-one, 3-beta-hydroxy-
- NSC-18158
- 3-beta-Hydroxypregn-5-en-20-one
- DTXSID1036541
- 3beta-Hydroxy-delta5-pregnen-20-one
- 1-((3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethan-1-one
- BIDD:PXR0019
- NS00014904
- 3-Hydroxypregn-5-en-20-one, (3.beta.)-
- PREGNENOLONE [JAN]
- BPBio1_000651
- Tox21_112011_1
- CS-1970
- .DELTA.5-Pregnenolone
- Prestwick0_000546
- AKOS015895418
- 1-[(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16, 17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)]ethanone
- NSC-1616
- AKOS015841076
- HMS2096N13
- AC-12806
- Spectrum5_002057
- GTPL2376
- 3beta-Hydroxy-5-pregnene-20-one
- .DELTA.5-Pregnen-3.beta.-ol-20-one
- 17beta-[1-Ketoethyl]-Delta5-androsten-3beta-ol
- PLO
- 5-Pregnen-3beta;-ol-20-one
- UNII-73R90F7MQ8
- bmse000476
- (3BETA)-3-HYDROXYPREGN-5-EN-20-ONE
- 3.beta.-Hydroxy-.DELTA.5-pregnen-20-one
- BSPBio_000591
- Tox21_302141
- SMR000112161
- 3beta-Hydroxy-5-pregenen-20-one
- 17.BETA.-(1-KETOETHYL)-.DELTA. SUP(5)-ANDROSTEN-3.BETA.-OL
- s1914
- Pregnolone
- MLS002207138
- NCGC00163125-04
- SCHEMBL129572
- 5-Pregnen-3beta-ol-20-one
- BDBM50375319
- PREGNENOLONE [MI]
- CHEMBL253363
- 1-[(1S,3aS,3bS,7S,9aR,9bS,11aS)-7-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]ethan-1-one
- Pregnenolone (3beta-Hydroxypregn-5-en-20-one)
- BCP0726000217
- D00143
- Pregn-5-ene-3b-ol-20-one
- CCG-220546
- J-008059
- 3b-Hydroxypregn-5-en-20-one
- P0786
- SPBio_002512
- Z2235801892
- CAS-145-13-1
- MFCD00003628
- HMS2268A04
- Pregn-5-en-20-one, 3-hydroxy-, (3b)-
- NCGC00163125-03
- HMS3884G16
- MLS002153868
- HMS2090J15
- BRD-K43880410-001-14-4
- NCGC00163125-02
- HY-B0151
- Pregn-5-en-3beta-ol-20-one
- SY038298
- FT-0631840
- 5-pregnene-3alpha-ol-20-one
- EU-0007813
- AKOS001642232
- 566-63-2
- 1-{7-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl}ethan-1-one
- 1-[(3S,8S,9S,10R,13S,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
- 1-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
- VU0059710-5
- NSC18158
- Z57387832
- AKOS021994764
- EN300-18277057
- 1-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
- Pregn-5-en-20-one, 3-hydroxy-
- FT-0674021
- SCHEMBL9926759
- (17alpha)-3beta-Hydroxypregn-5-en-20-one
- F3161-0035
- NSC1616
- AS-13783
- 38372-24-6
- PREGNENOLONE-17ALPHA,21,21,21-D4
- 5-Pregnen-3beta
- -ol-20-one
- 33999-97-2
- 19037-28-6
- pregnenolone
- Prenolon
- delta5-Pregnen-3beta-ol-20-one
- 3beta-Hydroxy-5-pregnen-20-one
- Pregnolon
- delta5-Pregnenolone
- 3beta-Hydroxypregn-5-en-20-one
- 3b-Hydroxy-5-pregnen-20-one
- 5-pregnenolone
- +Expand
- MDL： MFCD00003628
- InChIKey： ORNBQBCIOKFOEO-QGVNFLHTSA-N
- Inchi： 1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,15-19,23H,5-12H2,1-3H3/t15-,16-,17+,18-,19-,20-,21+/m0/s1
- SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])(C(C([H])([H])[H])=O)C([H])([H])C([H])([H])[C@]21[H]
- BRN： 2059026

Computed Properties

Exact Mass: 316.24023g/mol
Surface Charge: 0
XLogP3: 4.2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 316.24023g/mol
Monoisotopic Mass: 316.24023g/mol
Topological Polar Surface Area: 37.3Å²
Heavy Atom Count: 23
Complexity: 550
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 316.5

Experimental Properties

LogP: 4.51530
PSA: 37.30000
Merck: 7733
Refractive Index: 1.5344 (estimate)
Boiling Point: 443.3℃ at 760 mmHg
Melting Point: 187.0 to 192.0 deg-C
Flash Point: Fahrenheit: 48.2 ° f
Celsius: 9 ° c
Solubility: ethanol: soluble10mg/mL, clear, colorless to faintly yellow
Color/Form: 100 μg/mL in acetonitrile
Color/Form: Powder
Solubility: Insoluble in water.
Specific Rotation: 28.5 º (c=1, EtOH)
Density: 1.0382 (rough estimate)

Pregnenolone Security Information

Symbol: GHS02 GHS07
RTECS：TU5560700
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S22-S24/25
Dangerous goods sign： F Xn
Hazardous Material transportation number：UN 1648 3 / PGII
Hazard Statement： H225-H302 + H312 + H332-H319
Warning Statement： P210-P280-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 11-20/21/22-36
Signal Word：Danger
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Pregnenolone Customs Data

HS CODE：2937290090
Customs Data：

China Customs Code:
2937290090

Pregnenolone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003UF3-25g	Pregnenolone	145-13-1	98%	25g	$22.00	2024-06-20
ChemScence	CS-1970-500mg	Pregnenolone	145-13-1	98.05%	500mg	$55.0	2022-04-27
Crysdot LLC	CD32002406-100g	Pregnenolone	145-13-1	97+%	100g	$90	2024-07-18
Enamine	EN300-18277057-0.05g		145-13-1	90%	0.05g	$2755.0	2023-07-10
eNovation Chemicals LLC	D695602-100g	1-[(3S,8S,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-hydroxy-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone	145-13-1	98%	100g	$100	2022-07-29
Life Chemicals	F3161-0035-2μmol	1-{5-hydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-14-yl}ethan-1-one	145-13-1	90%+	2μmol	$57.0	2023-07-28
LKT Labs	P7023-5 g	Pregnenolone	145-13-1	≥98%	5g	$51.90	2023-07-10
MedChemExpress	HY-B0151-10mM*1mLinDMSO	Pregnenolone	145-13-1	99.87%	10mM*1mLinDMSO	￥500	2023-07-26
TRC	P712200-50mg	Pregnenolone	145-13-1		50mg	$ 74.00	2023-09-06
CHENG DOU PU SI SHENG WU KE JI GU FEN Co., Ltd.	PS0464-0020	Pregnenolone	145-13-1	98.0%（HPLC）	20mg	100.00	2023-03-29

Pregnenolone Suppliers

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Price($):price inquiry

Pregnenolone Related Literature

1. 154. The structure of ruscogenin

D. Burn,B. Ellis,V. Petrow J. Chem. Soc. 1958 795
2. Perulactone, a new ergostane-type steroid from Physalis peruviana(Solanaceae)

Hugo E. Gottlieb,Isaac Kirson,Erwin Glotter,Anil B. Ray,Mahendra Sahai,Abid Ali J. Chem. Soc. Perkin Trans. 1 1980 2700
3. 520. Chemical actions of ionising radiations in solution. Part VI. Radiation chemistry of sterols. The action of X-rays on cholesterol and 3β-hydroxypregn-5-en-20-one

Max Keller,Joseph Weiss J. Chem. Soc. 1950 2709
4. A vanillin-perchloric acid reagent for detecting pregnanetriol and related compounds on paper chromatograms

J. D. Few Analyst 1961 86 636
5. 848. Some 5α : 6α-epoxy-3-oxo-steroids

Bernard Ellis,Vladimir Petrow J. Chem. Soc. 1956 4417
6. Notes

R. E. Corbett,M. A. McDowall,E. J. Bowen,J. Sahu,C. A. Bunton,G. Israel,M. M. Mhala,D. L. H. Williams,A. R. Katritzky,A. M. Monro,J. A. T. Beard,Peter Bladon,R. L. Huang,C. E. Dalgliesh,W. Kelly,R. A. Cox,A. J. Swallow,G. P. G. Dick,D. Livingston,H. C. S. Wood,G. S. Harris,D. S. Payne,Max Frankel,Y. Knobler,P. A. Fowell,C. T. Mortimer,E. A. Evans,M. Khalifa,A. A. Abo-Ouf,P. Smith,R. Hull,J. Baddiley,J. G. Buchanan,D. H. Hayes,P. A. Smith,M. L. Burstall,M. S. Gibson,E. W. Abel,E. E. Aynsley,M. L. Hair,B. Ellis,V. Petrow,D. Wedlake,R. M. Acheson,G. A. Taylor,Muriel L. Tomlinson,T. H. Elliott J. Chem. Soc. 1958 3715
7. Some cyclohexane- and androstane-substituted pyrimidines and pyrazoles

Lindsay H. Briggs,E. F. Orgias J. Chem. Soc. C 1970 1885
8. Synthesis of ring-A and -B substituted 17α-acetoxypregnan-20-one derivatives with potential activity on the digitalis receptor in cardiac muscle

John F. Templeton,V. P. Sashi Kumar,Ryungsoon S. Kim,Frank S. LaBella J. Chem. Soc. Perkin Trans. 1 1987 1361
9. Studies on epoxides. Part III. Epoxidation of allylic alcohols with chromium trioxide

E. Glotter,S. Greenfield,D. Lavie J. Chem. Soc. C 1968 1646
10. A facile synthesis of deoxycorticosterone using the controlled alkaline hydrolysis of 21-bromo-20-ketopregnenes

Mitsuteru Numazawa,Masao Nagaoka J. Chem. Soc. Chem. Commun. 1983 127

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Cas no 145-13-1 (Pregnenolone)

Pregnenolone Properties

Names and Identifiers

Computed Properties

Experimental Properties

Pregnenolone Security Information

Pregnenolone Customs Data

China Customs Code:

Pregnenolone Price

Pregnenolone Suppliers

Pregnenolone Related Literature

Related Categories

145-13-1 (Pregnenolone) Related Products